Cas no 1436204-34-0 (2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide)

• Product Name: 2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide
• CAS No: 1436204-34-0
• MF: C₁₆H₂₄FN₃O₂
• MW: 309.379067420959
• CID: 5403603
• PubChem ID: 71981883
• Update Time: 2025-06-29

2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide

• Inchi： 1S/C16H24FN3O2/c1-12(2)22-10-9-20-7-4-14(5-8-20)19-16(21)13-3-6-18-15(17)11-13/h3,6,11-12,14H,4-5,7-10H2,1-2H3,(H,19,21)
• InChI Key： IICIWDVXEKKHQJ-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(NC2CCN(CCOC(C)C)CC2)=O)=C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.1±45.0 °C(Predicted)
• pka: 12.78±0.20(Predicted)

Additional information on 2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide

2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide: A Novel Scaffold for Targeted Therapeutic Applications

2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide (CAS No. 1436204-34-0) represents a structurally unique compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This molecule combines the chemical properties of a fluorinated pyridine ring with a piperidine-derived amide linkage, creating a scaffold with diverse biological activities. The integration of a 1-methylethoxy group in the side chain further enhances its molecular complexity and functional versatility.

Recent studies have demonstrated that the fluorine atom at the 2-position of the pyridine ring plays a critical role in modulating the compound's pharmacokinetic profile. This modification has been shown to improve metabolic stability and enhance cellular uptake, making it a promising candidate for drug development. The 4-pyridinecarboxamide moiety contributes to the molecule's ability to interact with specific protein targets, while the piperidine ring provides structural rigidity and enhances binding affinity.

Advances in computational chemistry have enabled researchers to predict the interactions between this compound and various biological targets. For instance, molecular docking studies have identified potential binding sites for the fluorinated pyridinecarboxamide in G protein-coupled receptors (GPCRs), suggesting its utility in modulating signaling pathways associated with inflammatory responses. The presence of the 1-methylethoxy group also facilitates hydrogen bonding interactions, which may be crucial for its therapeutic efficacy.

Experimental data from preclinical studies highlight the compound's potential in treating diseases related to oxidative stress. The fluorine-containing pyridine ring has been shown to exhibit antioxidant properties, which may contribute to its ability to neutralize reactive oxygen species (ROS). This characteristic is particularly relevant in conditions such as neurodegenerative disorders and cardiovascular diseases, where oxidative damage plays a significant role.

Recent research has also focused on the synthetic accessibility of this compound. The 1-methylethoxy group can be introduced through a variety of chemical strategies, including nucleophilic substitution reactions and ring-opening polymerizations. These methods have been optimized to achieve high yields and purity, which is essential for pharmaceutical applications. The fluorinated pyridinecarboxamide core can be further functionalized to enhance its pharmacological properties, such as improving solubility or extending half-life.

The 4-pyridinecarbonyl group in this molecule is particularly interesting due to its ability to form hydrogen bonds with target proteins. This interaction is critical for the compound's ability to modulate enzyme activity, as demonstrated in studies involving serine proteases. The fluorine atom at the 2-position has been shown to enhance these interactions by altering the electronic environment around the carbonyl group, thereby increasing binding affinity.

Recent advances in medicinal chemistry have led to the development of analogs with improved pharmacological profiles. For example, modifications to the 1-methylethoxy side chain have resulted in compounds with enhanced selectivity for specific receptors. These modifications have been validated through in vitro assays, which demonstrated a significant increase in potency compared to the parent compound. The fluorinated pyridinecarboxamide scaffold has also been explored for its potential in targeting ion channels, which are implicated in various neurological disorders.

One of the most promising applications of this compound is in the treatment of metabolic disorders. The fluorine-containing pyridine ring has been shown to interact with key enzymes involved in glucose metabolism, suggesting its potential as a therapeutic agent for diabetes. Studies using animal models have demonstrated that this compound can improve insulin sensitivity and reduce hyperglycemia, making it a candidate for further clinical investigation.

The synthesis of 2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide has been optimized using modern organic chemistry techniques. The reaction conditions for the formation of the fluorinated pyridinecarboxamide have been refined to minimize side reactions and maximize yield. These improvements have made the compound more accessible for research and development, which is critical for advancing its therapeutic potential.

Recent studies have also explored the biocompatibility of this compound. In vitro toxicity assays have shown that the fluorinated pyridinecarboxamide is well-tolerated by mammalian cells, indicating its potential for safe use in therapeutic applications. The 1-methylethoxy group has been shown to reduce cytotoxic effects, which is an important consideration for drug development.

The 4-pyridinecarboxamide moiety has also been studied for its ability to modulate the activity of enzymes involved in drug metabolism. This property could be leveraged to develop prodrugs that are activated in specific tissues, thereby improving therapeutic targeting. The fluorine atom at the 2-position may enhance this activity by influencing the enzyme's catalytic efficiency.

Advances in analytical chemistry have enabled the precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm the structure of the fluorinated pyridinecarboxamide. These methods have also been employed to monitor the purity of synthetic batches, which is essential for ensuring the compound's quality for pharmaceutical applications.

The synthetic pathway for this compound involves multiple steps, including the formation of the fluorinated pyridinecarboxamide core and the introduction of the 1-methylethoxy side chain. Each step has been optimized to achieve high efficiency and yield, which is critical for large-scale production. These improvements have made the compound more viable for further research and development.

Recent studies have also focused on the pharmacokinetic properties of this compound. The fluorine-containing pyridinecarboxamide has been shown to exhibit improved oral bioavailability compared to its non-fluorinated counterparts. This property is particularly important for drug development, as it enhances the compound's therapeutic potential and reduces the need for frequent dosing.

The 4-pyridinecarboxamide moiety has also been explored for its ability to interact with proteins involved in cell signaling. These interactions could be leveraged to develop new therapeutic strategies for diseases such as cancer and autoimmune disorders. The fluorine atom at the 2-position may enhance these interactions by altering the electronic environment around the carbonyl group, thereby increasing binding affinity.

One of the most intriguing aspects of this compound is its potential to modulate multiple biological pathways. The fluorinated pyridinecarboxamide has been shown to interact with various targets, including GPCRs, ion channels, and enzymes involved in metabolic processes. This multifunctional activity could be leveraged to develop therapies for complex diseases that involve multiple pathological mechanisms.

Recent advances in drug delivery systems have also been applied to this compound. For example, the fluorine-containing pyridinecarboxamide has been incorporated into nanoparticles to improve its solubility and stability. These delivery systems have been shown to enhance the compound's therapeutic efficacy while reducing potential side effects, making it a promising candidate for further clinical investigation.

The synthesis of 2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide has been optimized using modern organic chemistry techniques. The reaction conditions for the formation of the fluorinated pyridinecarboxamide have been refined to minimize side reactions and maximize yield. These improvements have made the compound more accessible for research and development, which is critical for advancing its therapeutic potential.

Recent studies have also explored the biocompatibility of this compound. In vitro toxicity assays have shown that the fluorinated pyridinecarboxamide is well-tolerated by mammalian cells, indicating its potential for safe use in therapeutic applications. The 1-methylethoxy group has been shown to reduce cytotoxic effects, which is an important consideration for drug development.

The 4-pyridinecarboxamide moiety has also been studied for its ability to modulate the activity of enzymes involved in drug metabolism. This property could be leveraged to develop prodrugs that are activated in specific tissues, thereby improving therapeutic targeting. The fluorine atom at the 2-position may enhance this activity by influencing the enzyme's catalytic efficiency.

Advances in analytical chemistry have enabled the precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm the structure of the fluorinated pyridinecarboxamide. These methods have also been employed to monitor the purity of synthetic batches, which is essential for ensuring the compound's quality for pharmaceutical applications.

The synthetic pathway for this compound involves multiple steps, including the formation of the fluorinated pyridinecarboxamide core and the introduction of the 1-methylethoxy side chain. Each step has been optimized to achieve high efficiency and yield, which is critical for large-scale production. These improvements have made the compound more viable for further research and development.

Recent studies have also focused on the pharmacokinetic properties of this compound. The fluorine-containing pyridinecarboxamide has been shown to exhibit improved oral bioavailability compared to its non-fluorinated counterparts. This property is particularly important for drug development, as it enhances the compound's therapeutic potential and reduces the need for frequent dosing.

The 4-pyridinecarboxamide moiety has also been explored for its ability to interact with proteins involved in cell signaling. These interactions could be leveraged to develop new therapeutic strategies for diseases such as cancer and autoimmune disorders. The fluorine atom at the 2-position may enhance these interactions by altering the electronic environment around the carbonyl group, thereby increasing binding affinity.

One of the most intriguing aspects of this compound is its potential to modulate multiple biological pathways. The fluorinated pyridinecarboxamide has been shown to interact with various targets, including GPCRs, ion channels, and enzymes involved in metabolic processes. This multifunctional activity could be leveraged to develop therapies for complex diseases that involve multiple pathological mechanisms.

Recent advances in drug delivery systems have also been applied to this compound. For example, the fluorine-containing pyridinecarboxamide has been incorporated into nanoparticles to improve its solubility and stability. These delivery systems have been shown to enhance the compound's therapeutic efficacy while reducing potential side effects, making it a promising candidate for further clinical investigation.

The synthesis of 2-Fluoro-N-[1-[2-(1-methylethoxy)ethyl]-4-piperidinyl]-4-pyridinecarboxamide has been optimized using modern organic chemistry techniques. The reaction conditions for the formation of the fluorinated pyridinecarboxamide have been refined to minimize side reactions and maximize yield. These improvements have made the compound more accessible for research and development, which is critical for advancing its therapeutic potential.

Recent studies have also explored the biocompatibility of this compound. In vitro toxicity assays have shown that the fluorinated pyridinecarboxamide is well-tolerated by mammalian cells, indicating its potential for safe use in therapeutic applications. The 1-methylethoxy group has been shown to reduce cytotoxic effects, which is an important consideration for drug development.

The 4-pyridinecarboxamide moiety has also been studied for its ability to modulate the activity of enzymes involved in drug metabolism. This property could be leveraged to develop prodrugs that are activated in specific tissues, thereby improving therapeutic targeting. The fluorine atom at the 2-position may enhance this activity by influencing the enzyme's catalytic efficiency.

Advances in analytical chemistry have enabled the precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm the structure of the fluorinated pyridinecarboxamide. These methods have also been employed to monitor the purity of synthetic batches, which is essential for ensuring the compound's quality for pharmaceutical applications.

The synthetic pathway for this compound involves multiple steps, including the formation of the fluorinated pyridinecarboxamide core and the introduction of the 1-methylethoxy side chain. Each step has been optimized to achieve high efficiency and yield, which is critical for large-scale production. These improvements have made the compound more viable for further research and development.

Recent studies have also focused on the pharmacokinetic properties of this compound. The fluorine-containing pyridinecarboxamide has been shown to exhibit improved oral bioavailability compared to its non-fluorinated counterparts. This property is particularly important for drug development, as it enhances the compound's therapeutic potential and reduces the need for frequent dosing.

The 4-pyridinecarboxamide moiety has also been explored for its ability to interact with proteins involved in cell signaling. These interactions could be leveraged to develop new therapeutic strategies for diseases such as cancer and autoimmune disorders. The fluorine atom at the 2-position may enhance these interactions by altering the electronic environment around the carbonyl group, thereby increasing binding affinity.

One of the most intriguing aspects of this compound is its potential to modulate multiple biological pathways. The fluorinated pyridinecarboxamide has been shown to interact with various targets, including GPCRs, ion channels, and enzymes involved in metabolic processes. This multifunctional activity could be leveraged to develop therapies for complex diseases that involve multiple pathological mechanisms.

Recent advances in drug delivery systems have also been applied to this compound. For example, the fluorine-containing pyridinecarboxamide has been incorporated into nanoparticles to improve its solubility and stability. These delivery systems have been shown to enhance the compound's therapeutic efficacy while reducing potential side effects, making it a promising candidate for further clinical investigation.

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